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Compound of Interest

Compound Name:
DBCO-Dextran sulfate (MW

40000)

Cat. No.: B15555997

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the properties, synthesis, and applications of

40 kDa DBCO-Dextran sulfate, a key reagent in bioconjugation and targeted drug delivery.

Core Properties of 40 kDa DBCO-Dextran Sulfate
40 kDa DBCO-Dextran sulfate is a modified polysaccharide featuring a dextran sulfate

backbone with a molecular weight of approximately 40,000 Daltons, functionalized with a

Dibenzocyclooctyne (DBCO) group. This modification allows for copper-free "click chemistry," a

highly efficient and biocompatible conjugation method.

Physicochemical Characteristics
The introduction of the DBCO group allows for the covalent attachment of azide-containing

molecules, such as targeting ligands, imaging agents, or therapeutic payloads. The sulfate

groups on the dextran backbone provide a net negative charge, influencing its solubility and

interaction with biological systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15555997#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Average Molecular Weight ~40,000 Da
MedChemExpress Certificate

of Analysis[1]

Appearance White to light yellow solid
MedChemExpress Certificate

of Analysis[1]

Solubility
Readily soluble in water and

aqueous buffers
Sigma-Aldrich

Purity (HPLC) >95%
MedChemExpress Certificate

of Analysis[1]

Storage
Store at -20°C for long-term

stability

MedChemExpress Certificate

of Analysis[1]

Sulfur Content Typically 17-20% PKG, Inc.[2]

Degree of Sulfation
Approximately 2.3 sulfate

groups per glucosyl unit
Sigma-Aldrich

Synthesis and Characterization
The synthesis of 40 kDa DBCO-Dextran sulfate typically involves a two-step process: first, the

introduction of an amine-reactive group onto the dextran sulfate backbone, followed by the

reaction with a DBCO-NHS ester.

Synthesis Workflow
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Caption: Synthesis of 40 kDa DBCO-Dextran sulfate.
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Experimental Protocol: Synthesis of 40 kDa DBCO-
Dextran Sulfate
This protocol outlines a general procedure for the synthesis of 40 kDa DBCO-Dextran sulfate

from amine-functionalized dextran sulfate.

Materials:

40 kDa Amine-Dextran Sulfate

DBCO-NHS ester (e.g., EZ-Link™ TFP Ester-PEG4-DBCO)[3]

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.4

Dialysis tubing (MWCO 10 kDa)

Lyophilizer

Procedure:

Dissolve Amine-Dextran Sulfate: Dissolve 40 kDa amine-dextran sulfate in PBS at a

concentration of 10 mg/mL.

Prepare DBCO-NHS Ester Solution: Dissolve DBCO-NHS ester in anhydrous DMF or DMSO

to a final concentration of 10 mg/mL immediately before use.

Reaction: Add the DBCO-NHS ester solution to the amine-dextran sulfate solution. A typical

molar ratio is a 5-10 fold molar excess of the DBCO-NHS ester to the amine groups on the

dextran.

Incubation: Allow the reaction to proceed for 2-4 hours at room temperature with gentle

stirring.

Purification: Transfer the reaction mixture to a dialysis tube and dialyze against deionized

water for 48 hours, with several water changes, to remove unreacted DBCO-NHS ester and

byproducts.
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Lyophilization: Freeze-dry the purified solution to obtain the final 40 kDa DBCO-Dextran

sulfate product as a white to off-white powder.

Characterization Methods
2.3.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to confirm the successful conjugation of the DBCO group to the

dextran sulfate backbone.

Expected Peaks for Dextran Sulfate: A broad peak around 3400 cm⁻¹ (O-H stretching), a

peak around 2920 cm⁻¹ (C-H stretching), and characteristic peaks for the sulfate groups

around 1230 cm⁻¹ (S=O stretching) and 820 cm⁻¹ (C-O-S stretching).

Expected Peaks for DBCO: The presence of new peaks characteristic of the DBCO group,

such as those for the cyclooctyne ring, would indicate successful conjugation. A peak around

2200 cm⁻¹ associated with the alkyne group can be difficult to detect due to its low intensity.

However, the disappearance of the azide peak around 2100 cm⁻¹ in a subsequent click

reaction can confirm the presence of a reactive DBCO group[4].

2.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR and ¹³C NMR spectroscopy can provide detailed structural information.

Expected Signals for Dextran Sulfate: Characteristic signals for the glucose protons of the

dextran backbone are expected in the region of 3.0-5.5 ppm in ¹H NMR[5].

Expected Signals for DBCO: New aromatic proton signals from the dibenzocyclooctyne

group would appear in the ¹H NMR spectrum, typically in the range of 7.0-8.0 ppm,

confirming successful functionalization.

Applications in Research and Drug Development
40 kDa DBCO-Dextran sulfate is a versatile tool for various applications, primarily leveraging

copper-free click chemistry for bioconjugation.

Targeted Drug Delivery
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DBCO-Dextran sulfate can be conjugated with azide-modified targeting ligands (e.g.,

antibodies, peptides) to create drug delivery systems that specifically target diseased cells or

tissues. The dextran sulfate backbone can enhance the solubility and circulation time of the

conjugated therapeutic.

Cell Labeling and Tracking
This reagent is used for the specific labeling of cells that have been metabolically engineered

to express azide groups on their surface. This allows for the tracking and imaging of cells in

vitro and in vivo.

Experimental Protocol: Cell Labeling via Copper-Free
Click Chemistry
This protocol describes the labeling of azide-modified cells with 40 kDa DBCO-Dextran sulfate.

Materials:

Azide-modified cells (e.g., cells treated with an azide-containing sugar)

40 kDa DBCO-Dextran sulfate

Phosphate-buffered saline (PBS)

Fluorescence microscope

Procedure:

Prepare DBCO-Dextran Sulfate Solution: Dissolve 40 kDa DBCO-Dextran sulfate in PBS to

a final concentration of 1-5 mg/mL.

Cell Preparation: Wash the azide-modified cells twice with PBS.

Labeling Reaction: Add the DBCO-Dextran sulfate solution to the cells and incubate for 30-

60 minutes at room temperature.

Washing: Remove the labeling solution and wash the cells three times with PBS to remove

any unbound reagent.
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Imaging: The cells are now labeled and ready for visualization by microscopy.

Putative Signaling Pathway in Cell Aggregation
Inhibition
Dextran sulfate is known to prevent the excess aggregation of human pluripotent stem cells.

While the specific pathway for the DBCO-modified version has not been elucidated, it is

hypothesized to follow a similar mechanism involving the Wnt signaling pathway.
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Caption: Putative signaling pathway of DBCO-Dextran sulfate.
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Conclusion
40 kDa DBCO-Dextran sulfate is a powerful and versatile tool for researchers in the fields of

drug delivery, cell biology, and bioengineering. Its well-defined molecular weight,

biocompatibility, and ability to undergo highly specific copper-free click chemistry reactions

make it an invaluable component for the development of targeted therapeutics and advanced

cell imaging techniques. The protocols and data presented in this guide provide a solid

foundation for the successful application of this reagent in a variety of research settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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